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Compound of Interest

Compound Name: DLinDMA

Cat. No.: B1670809 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for laboratory personnel working with DLinDMA (1,2-dilinoleyloxy-N,N-dimethyl-3-

aminopropane), a key ionizable cationic lipid in nanoparticle-based drug delivery systems.

Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure research environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling DLinDMA, a comprehensive approach to personal protection is non-negotiable.

The following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Primary Protective Gear:

Gloves: Nitrile or neoprene gloves are required. Given that DLinDMA may be handled in

organic solvents, ensure the chosen gloves are resistant to the specific solvent being used.

For tasks with a higher risk of splashing, consider double-gloving.

Eye Protection: Chemical splash goggles are essential. For procedures with a significant

splash or aerosol generation risk, a full-face shield should be worn in addition to goggles.

Lab Coat: A buttoned, knee-length lab coat is required. For handling larger quantities or in

situations with a high splash potential, a chemically resistant apron over the lab coat is

recommended.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of aerosols or vapors. If a fume hood is not available for a specific procedure, a

properly fitted respirator with an appropriate cartridge for organic vapors should be used.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the standard operating procedure for the safe handling and use of

DLinDMA in a laboratory setting.

1. Preparation and Weighing:

Before handling, ensure that the Safety Data Sheet (SDS) for DLinDMA is readily

accessible.

All weighing and initial dilutions of DLinDMA powder or neat oil should be performed within a

chemical fume hood.

Use disposable weighing boats and spatulas to avoid cross-contamination.

2. Dissolving in Organic Solvents:

DLinDMA is often dissolved in organic solvents such as ethanol.[1]

Slowly add the solvent to the vessel containing the DLinDMA to minimize splashing.

If necessary, gentle heating and sonication can be used to aid dissolution.[1] This should be

done with caution in a well-ventilated area.

3. Formulation of Lipid Nanoparticles (LNPs):

The preparation of LNPs involves mixing the lipid solution with an aqueous phase.[2]

This process should be carried out with appropriate engineering controls to manage potential

aerosol generation.
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Ensure all equipment, such as homogenizers or microfluidic mixers, is properly maintained

and operated according to the manufacturer's instructions.

4. Post-Handling and Decontamination:

Upon completion of work, decontaminate all surfaces and equipment that may have come

into contact with DLinDMA. A suitable disinfectant, such as 70% ethanol, should be used.

Remove PPE in the correct order to avoid self-contamination: gloves first, followed by face

shield or goggles, then the lab coat.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing DLinDMA Waste
Proper disposal of DLinDMA and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All unused DLinDMA, solutions containing DLinDMA, and contaminated

disposable materials (e.g., gloves, weighing boats, pipette tips) must be collected in a

designated, labeled hazardous waste container.

Solvent Waste: Organic solvent waste containing DLinDMA should be collected in a

separate, appropriately labeled solvent waste container.

Sharps Waste: Needles, syringes, and other sharps used in the handling of DLinDMA must

be disposed of in a designated sharps container.

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on hazardous waste disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for DLinDMA. It is important to note that

specific occupational exposure limits (OELs) for DLinDMA have not been established.[3][4]

Therefore, it is crucial to handle this compound with a high degree of caution, assuming it to be

potentially hazardous.
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Property Value Source

Molecular Formula C₄₁H₇₇NO₂ [5]

Molecular Weight 616.06 g/mol [5]

Appearance Colorless to light yellow liquid [6]

Storage (Pure Form) 2-8°C [6]

Storage (In Solvent)
-20°C (up to 1 month), -80°C

(up to 1 year)
[5][7]

pKa ~6.4 [8]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the safe handling of DLinDMA in a

laboratory setting, from initial preparation to final disposal.
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Caption: General workflow for safe laboratory handling of DLinDMA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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